Cas no 1805424-13-8 (3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805424-13-8
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872830
• Update Time: 2025-05-19

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-4-6(3-12)13-5(8(10)11)1-7(4)14/h1,8H,2H2,(H,13,14)
• InChI Key： SIXJSYQBCZSJSK-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(C(F)F)NC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine

Comprehensive Guide to 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805424-13-8)

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805424-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including a chloromethyl, cyano, difluoromethyl, and hydroxy moiety, which contribute to its versatile reactivity and potential applications. In this article, we delve into the properties, synthesis, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

The molecular structure of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine makes it a valuable intermediate in the synthesis of more complex molecules. Its chloromethyl group is particularly reactive, enabling further functionalization, while the cyano group offers opportunities for nucleophilic additions. The presence of a difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in drug discovery. Researchers often explore its potential as a building block for heterocyclic compounds, which are pivotal in developing new pharmaceuticals and agrochemicals.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, but it is less soluble in water. Stability studies indicate that it remains intact at room temperature but may degrade under prolonged exposure to strong acids or bases. These properties are critical for researchers working on medicinal chemistry projects, where precise control over reaction conditions is essential.

In the pharmaceutical industry, 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine is often utilized as a precursor for the development of kinase inhibitors and antiviral agents. Its structural motifs are commonly found in drugs targeting cancer and infectious diseases. For instance, the difluoromethyl group is known to improve the bioavailability of drug candidates, making this compound a valuable asset in drug design. Recent publications have highlighted its role in the synthesis of novel small-molecule therapeutics, aligning with the growing demand for innovative treatments.

The agrochemical sector also benefits from the applications of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine. Its derivatives have shown promise as pesticides and herbicides, particularly in combating resistant strains of pests. The cyano and hydroxy groups contribute to the compound's ability to interfere with enzymatic processes in target organisms, offering a sustainable alternative to traditional agrochemicals. With the increasing focus on green chemistry, researchers are exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

Market trends indicate a rising demand for 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine, driven by its applications in drug discovery and crop protection. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical companies. Additionally, advancements in synthetic methodologies have made the compound more accessible, reducing costs and improving yield. Industry reports suggest that the global market for such fine chemicals will continue to expand, fueled by innovation in life sciences and agricultural technology.

For researchers seeking to purchase 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine, it is essential to verify the purity and sourcing of the compound. Reputable suppliers provide analytical certificates and safety data sheets (SDS), ensuring compliance with regulatory standards. Storage recommendations typically include keeping the compound in a cool, dry place, away from light and moisture, to preserve its integrity. As with any chemical, proper handling and disposal practices are crucial to maintaining safety in the laboratory.

In conclusion, 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805424-13-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for scientists exploring new avenues in chemical synthesis and drug development. As research progresses, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and sustainable agriculture.